Cas no 1935248-29-5 (2-(2-ethylpyridin-4-yl)propanoic acid)

• Product Name: 2-(2-ethylpyridin-4-yl)propanoic acid
• CAS No: 1935248-29-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5925481
• PubChem ID: 20534759
• Update Time: 2025-05-21

2-(2-ethylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 20534759
• 4-Pyridineacetic acid, 2-ethyl-α-methyl-
• 2-(2-ethylpyridin-4-yl)propanoic acid
• 2-(2-ethylpyridin-4-yl)propanoicacid
• SCHEMBL11266102
• 1935248-29-5
• EN300-1138960

• Inchi： 1S/C10H13NO2/c1-3-9-6-8(4-5-11-9)7(2)10(12)13/h4-7H,3H2,1-2H3,(H,12,13)
• InChI Key： YYNMTNYLSCQGKO-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=CC(C(C)C(O)=O)=C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 310.5±27.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)

Additional information on 2-(2-ethylpyridin-4-yl)propanoic acid

Introduction to 2-(2-Ethylpyridin-4-yl)Propanoic Acid (CAS No. 1935248-29-5)

2-(2-Ethylpyridin-4-yl)Propanoic Acid, also known by its CAS registry number CAS No. 1935248-29-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, a derivative of both ethylpyridine and propanoic acid, exhibits unique chemical properties that make it a valuable subject for research and potential applications in various industries.

The structure of 2-(2-Ethylpyridin-4-yl)Propanoic Acid is characterized by a pyridine ring substituted with an ethyl group at the 2-position and a propanoic acid group at the 4-position. This arrangement imparts the molecule with a combination of aromaticity and carboxylic acid functionality, which can be exploited in diverse chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising areas of research involving this compound is its role in drug discovery. The pyridine moiety is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in medicinal chemistry. Researchers have explored the use of ethylpyridine derivatives like this compound in designing inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, CAS No. 1935248-29-5 has shown potential in materials science. The combination of aromaticity and acidity in this molecule makes it suitable for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-(2-Ethylpyridin-4-yl)Propanoic Acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its fate in different environmental compartments and to assess its potential risks to aquatic ecosystems.

The versatility of CAS No. 1935248-29-5 lies in its ability to participate in a wide range of chemical transformations. For instance, its carboxylic acid group can be converted into esters or amides, expanding its functional versatility for different applications. Moreover, the ethyl group on the pyridine ring can undergo various modifications, such as alkylation or acylation, to tailor the molecule's properties for specific uses.

In conclusion, 2-(2-Ethylpyridin-4-yl)Propanoic Acid, with its unique structure and functional groups, represents a valuable compound with broad applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.